Cas no 2097858-92-7 (N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide)

• Product Name: N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide
• CAS No: 2097858-92-7
• MF: C₁₄H₁₆N₂O₂S₂
• MW: 308.419040679932
• CID: 5468750
• Update Time: 2025-06-03

N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide
• N-[oxan-4-yl(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide

• Inchi： 1S/C14H16N2O2S2/c17-14(11-8-19-9-15-11)16-13(12-2-1-7-20-12)10-3-5-18-6-4-10/h1-2,7-10,13H,3-6H2,(H,16,17)
• InChI Key： LFJISKYDMZKCSZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1CCOCC1)NC(C1=CSC=N1)=O

Computed Properties

• Exact Mass: 308.06532010 g/mol
• Monoisotopic Mass: 308.06532010 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 308.4
• XLogP3: 2.4
• Topological Polar Surface Area: 108

Additional information on N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide

Comprehensive Analysis of N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide (CAS No. 2097858-92-7): Structure, Applications, and Research Insights

In the rapidly evolving field of medicinal chemistry and drug discovery, N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide (CAS No. 2097858-92-7) has emerged as a compound of significant interest. This molecule, characterized by its unique hybrid structure combining thiophene, thiazole, and oxane moieties, offers a promising scaffold for the development of novel therapeutic agents. Researchers and pharmaceutical companies are increasingly focusing on such heterocyclic compounds due to their diverse biological activities and potential applications in treating various diseases.

The structural complexity of N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide makes it a compelling subject for computational chemistry and molecular modeling studies. With the rise of AI-driven drug design and machine learning in pharmacology, this compound has been investigated for its binding affinity to specific protein targets. Its thiazole-4-carboxamide core is particularly noteworthy, as similar structures have demonstrated activity against enzymes involved in inflammatory pathways, making it relevant to current research on autoimmune disorders and chronic inflammation.

From a synthetic chemistry perspective, the preparation of CAS No. 2097858-92-7 involves innovative strategies in multi-component reactions and catalyzed coupling. Recent publications highlight its synthesis through microwave-assisted organic synthesis (MAOS), a green chemistry approach that aligns with the growing demand for sustainable pharmaceutical manufacturing. The incorporation of both thiophene and oxane rings in its structure contributes to improved metabolic stability, a key consideration in modern drug pharmacokinetics optimization.

The pharmacological potential of N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide extends to its possible role in central nervous system (CNS) drug development. Structural analogs have shown blood-brain barrier permeability, sparking interest in its application for neurodegenerative diseases research. This aligns with current global health priorities addressing Alzheimer's and Parkinson's diseases, where novel small molecule therapeutics are urgently needed.

Analytical characterization of this compound presents interesting challenges and opportunities. Advanced techniques like LC-MS/MS and NMR spectroscopy are essential for quality control in its production. The presence of both sulfur-containing heterocycles (thiophene and thiazole) influences its spectroscopic signatures, requiring specialized interpretation methods. These analytical aspects are crucial for researchers investigating structure-activity relationships (SAR) in similar compounds.

In the context of intellectual property and pharmaceutical innovation, CAS No. 2097858-92-7 represents an important example of contemporary medicinal chemistry design. Patent literature reveals growing interest in this structural class for various therapeutic indications, particularly in areas where traditional approaches have shown limitations. The compound's balanced lipophilicity and hydrogen bonding capacity make it a valuable lead structure in drug discovery programs.

Future research directions for N-[(oxan-4-yl)(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide may explore its potential in combination therapies and targeted drug delivery systems. With the pharmaceutical industry's shift toward precision medicine, such carefully designed small molecules could play pivotal roles in next-generation treatments. The integration of bioisosteric replacements in its structure offers additional opportunities for optimizing its therapeutic profile while maintaining favorable ADMET properties.

From a commercial perspective, the availability of CAS No. 2097858-92-7 through specialty chemical suppliers supports ongoing academic and industrial research. The compound's growing importance is reflected in its inclusion in several high-throughput screening libraries, where it serves as a valuable reference standard for hit identification and lead optimization studies. This underscores its relevance in current drug discovery pipelines across multiple therapeutic areas.